Cas no 904285-09-2 (2,4-Dichloro-6-fluorobenzoic acid)
2,4-Dichloro-6-fluorobenzoic acid is a halogenated benzoic acid derivative with the molecular formula C₇H₃Cl₂FO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—two chlorine atoms and one fluorine atom on the aromatic ring—enhances reactivity and selectivity in electrophilic and nucleophilic reactions. The electron-withdrawing effects of the halogens improve its utility in coupling reactions and as a building block for more complex structures. It is characterized by high purity and stability under standard conditions, making it suitable for research and industrial applications requiring precise functionalization.
904285-09-2 structure
Product Name:2,4-Dichloro-6-fluorobenzoic acid
CAS No:904285-09-2
MF:C7H3Cl2FO2
MW:209.001923799515
MDL:MFCD12404936
CID:830426
PubChem ID:50998141
Update Time:2025-06-09
2,4-Dichloro-6-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dichloro-6-fluorobenzoic acid
- 2-FLUORO-4,6-DICHLOROBENZOIC ACID
- AK135723
- PubChem17575
- RGGDLWPZNITCMJ-UHFFFAOYSA-N
- 2,4-dichloro-6-fluoro-benzoic acid
- CL8883
- AS00146
- CM12646
- LS10075
- FCH1344872
- Benzoic acid, 2,4-dichloro-6-fluoro-
- AB0043842
- AX8162122
- Z1802
- 2,4-Dichloro-6-fluorobenzoic acid (ACI)
- DB-127426
- AB92896
- AKOS015995409
- DS-5155
- EN300-97595
- MFCD12404936
- DTXSID00679250
- 904285-09-2
- CS-0036141
- SCHEMBL4043412
- 2,4-Dichloro-6-fluorobenzoicacid
-
- MDL： MFCD12404936
- Inchi： 1S/C7H3Cl2FO2/c8-3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12)
- InChI Key： RGGDLWPZNITCMJ-UHFFFAOYSA-N
- SMILES： O=C(C1C(Cl)=CC(Cl)=CC=1F)O
Computed Properties
- Exact Mass: 207.94900
- Monoisotopic Mass: 207.9494129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: No data available
- Density: 1.606
- Melting Point: NA
- Boiling Point: 291℃
- Flash Point: 130℃
- Refractive Index: 1.575
- PSA: 37.30000
- LogP: 2.83070
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2,4-Dichloro-6-fluorobenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4-Dichloro-6-fluorobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4-Dichloro-6-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM161969-5g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95% | 5g |
$258 | 2021-06-16 | |
| Chemenu | CM161969-10g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95% | 10g |
$429 | 2021-06-16 | |
| Chemenu | CM161969-25g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95% | 25g |
$773 | 2021-06-16 | |
| Fluorochem | 038348-250mg |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 98% | 250mg |
￡29.00 | 2022-03-01 | |
| Fluorochem | 038348-1g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 98% | 1g |
￡61.00 | 2022-03-01 | |
| Fluorochem | 038348-5g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 98% | 5g |
￡218.00 | 2022-03-01 | |
| Fluorochem | 038348-10g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 98% | 10g |
￡416.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AJ205-200mg |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95+% | 200mg |
206.0CNY | 2021-07-12 | |
| Chemenu | CM161969-5g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95% | 5g |
$258 | 2022-05-27 | |
| Chemenu | CM161969-10g |
2,4-Dichloro-6-fluorobenzoic acid |
904285-09-2 | 95% | 10g |
$429 | 2022-05-27 |
2,4-Dichloro-6-fluorobenzoic acid Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
904285-09-2 (2,4-Dichloro-6-fluorobenzoic acid) Related Products
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